Cas no 22499-12-3 (Benzoin isobutyl ether)

Benzoin isobutyl ether is a photopolymerization initiator commonly used in UV-curable coatings, inks, and adhesives. It exhibits strong absorption in the UV-A range (320-390 nm), making it effective for applications requiring long-wavelength initiation. The compound offers excellent solubility in organic solvents and monomers, ensuring homogeneous formulation integration. Its photodecomposition generates free radicals efficiently, promoting rapid curing and enhanced film properties. Benzoin isobutyl ether is valued for its stability under storage conditions and low volatility, which minimizes formulation inconsistencies. It is particularly suitable for systems requiring deep curing or thick-layer applications due to its favorable penetration characteristics. The product requires handling under appropriate light conditions to prevent premature activation.
Benzoin isobutyl ether structure
Benzoin isobutyl ether structure
Product Name:Benzoin isobutyl ether
CAS No:22499-12-3
MF:C18H20O2
MW:268.350205421448
MDL:MFCD00008933
CID:93628
PubChem ID:87563967
Update Time:2025-05-27

Benzoin isobutyl ether Chemical and Physical Properties

Names and Identifiers

    • benzoin isobutyl ether
    • 2-Isobutoxy-2-phenylacetophenone
    • BNZOIN ISOBUTYL ETHER
    • Isobutyl benzoin ether
    • O-isobutylbenzoin
    • Triganol
    • Vicure 10
    • 5-Methyl-3-oxa-1,2-diphenyl-1-hexanone
    • 2-(2-methylpropoxy)-1,2-diphenyl-Ethanone
    • 2-(2-methylpropoxy)-1,2-diphenyl-ethanon
    • 2-Isobutoxy-1,2-diphenylethanone
    • Ethanone, 2-(2-methylpropoxy)-1,2-diphenyl-
    • Acetophenone, 2-isobutoxy-2-phenyl-
    • JMVZGKVGQDHWOI-UHFFFAOYSA-N
    • 2-(2-methylpropoxy)-1,2-diphenylethanone
    • 2-(2-methylpropoxy)-1,2-diphenylethan-1-one
    • BENZOINISOBUTYLETHER
    • benzoin iso-butyl ether
    • JMVZGKVGQDHWOI-UHFFFAOYSA-
    • 2-isobutoxy-1,2-diphenyl-et
    • 22499-12-3
    • 2-(2-methylpropoxy)-1,2-di(phenyl)ethanone
    • EINECS 245-039-6
    • InChI=1/C18H20O2/c1-14(2)13-20-18(16-11-7-4-8-12-16)17(19)15-9-5-3-6-10-15/h3-12,14,18H,13H2,1-2H3
    • B1015
    • AKOS015916046
    • FT-0700084
    • BS-44063
    • E75759
    • SCHEMBL50307
    • NS00027201
    • DTXSID6051485
    • MFCD00008933
    • 2-Isobutoxy-1,2-diphenylethanone #
    • Ethanone,2-(2-methylpropoxy)-1,2-diphenyl-
    • Q27237309
    • CALCIUML-ARABONATE
    • 0WOK8H9226
    • UNII-0WOK8H9226
    • CS-0154212
    • Benzoin isobutyl ether
    • MDL: MFCD00008933
    • Inchi: 1S/C18H20O2/c1-14(2)13-20-18(16-11-7-4-8-12-16)17(19)15-9-5-3-6-10-15/h3-12,14,18H,13H2,1-2H3
    • InChI Key: JMVZGKVGQDHWOI-UHFFFAOYSA-N
    • SMILES: O(CC(C)C)C(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.14600
  • Monoisotopic Mass: 268.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Liquid
  • Density: 0.985 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 133℃
  • Flash Point: 185 °F
  • Refractive Index: n20/D 1.5485(lit.)
  • PSA: 26.30000
  • LogP: 4.28320
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzoin isobutyl ether Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S23; S24/25
  • RTECS:KM5782265
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Benzoin isobutyl ether Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzoin isobutyl ether Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117178-1000g
2-Isobutoxy-1,2-diphenylethanone
22499-12-3 95%
1000g
$455.40 2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1015-25G
Benzoin Isobutyl Ether
22499-12-3 >94.0%(GC)
25g
¥210.00 2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1015-500G
Benzoin Isobutyl Ether
22499-12-3 >94.0%(GC)
500g
¥1725.00 2024-04-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B868878-5g
Benzoin Isobutyl Ether
22499-12-3 94%
5g
¥67.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B868878-25g
Benzoin Isobutyl Ether
22499-12-3 94%
25g
¥216.00 2022-09-02
abcr
AB124127-25 g
Benzoin iso-butyl ether, 94%; .
22499-12-3 94%
25g
€54.00 2023-05-10
abcr
AB124127-500 g
Benzoin iso-butyl ether, 94%; .
22499-12-3 94%
500g
€296.50 2023-05-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B868878-100g
Benzoin Isobutyl Ether
22499-12-3 94%
100g
¥596.00 2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1015-25g
Benzoin isobutyl ether
22499-12-3 94.0%(GC)
25g
¥250.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1015-500g
Benzoin isobutyl ether
22499-12-3 94.0%(GC)
500g
¥1915.0 2022-06-10

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